Cas no 59360-06-4 (BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-)
59360-06-4 structure
Product Name:BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
CAS No:59360-06-4
MF:C15H13BrN2
MW:301.181122541428
CID:3363968
PubChem ID:27838720
Update Time:2025-04-21
BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
- N-[(1Z,3Z)-2-bromo-3-(phenylimino)prop-1-en-1-yl]aniline
- SCHEMBL11488761
- N,N'-[(1Z,3E)-2-bromoprop-1-en-1-yl-3-ylidene]dianiline
- N-(2-BROMO-3-(PHENYLIMINO)PROPENYL)ANILINE
- 661-371-8
- 59360-06-4
- AKOS024339811
-
- Inchi: 1S/C15H13BrN2/c16-13(11-17-14-7-3-1-4-8-14)12-18-15-9-5-2-6-10-15/h1-12,17H/b13-11-,18-12-
- InChI Key: NQHUBRZRRUTAGG-CJHMINEISA-N
- SMILES: N(/C=C(\Br)/C=N\C1=CC=CC=C1)C1=CC=CC=C1
Computed Properties
- Exact Mass: 300.02621Da
- Monoisotopic Mass: 300.02621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 24.4Ų
BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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